3-(4-(((4,5-dihydrothiazol-2-yl)thio)methyl)piperidine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C19H20N2O3S2/c22-17(15-11-14-3-1-2-4-16(14)24-18(15)23)21-8-5-13(6-9-21)12-26-19-20-7-10-25-19/h1-4,11,13H,5-10,12H2
• InChI Key: QOVABHATRLCYDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSC2=NCCS2)C(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C19H20N2O3S2
• Molecular Weight: 388.5 g/mol

Description

3-(4-(((4,5-dihydrothiazol-2-yl)thio)methyl)piperidine-1-carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H20N2O3S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• A study detailed the synthesis of thiazolidinone derivatives from a chromene intermediate, evaluating their antimicrobial activity against various bacteria and fungi, highlighting the potential of chromene derivatives in antimicrobial applications (Patel, Kumari, & Patel, 2012).
• Another research synthesized N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives, confirming their structures via spectroscopy and evaluating them for antimicrobial, antifungal, and antimalarial activities, indicating the therapeutic potential of such compounds (Shah, Patel, Rajani, & Karia, 2016).

Novel Hybrid Systems

• Research on the Michael condensation of chromene derivatives with methylene active compounds explored the synthesis of O-heterocyclic hybrid systems, revealing new avenues for the development of hybrid molecules with potential biological activities (Kanevskaya, Ivanova, Pchelintseva, & Fedotova, 2022).

Anticancer and Antibacterial Properties

• A study on the synthesis of pyrazole and chromene derivatives demonstrated significant antibacterial activity against Escherichia coli and Pseudomonas aeruginosa, besides showcasing antioxidant properties, suggesting their utility in developing new antibacterial and antioxidant agents (Al-ayed, 2011).
• Another investigation synthesized pyrimidine-piperazine-chromene and quinoline conjugates, evaluating them against breast cancer cell lines for cytotoxic activities. Some compounds showed promising anti-proliferative activities, indicating the potential of chromene derivatives in cancer therapy (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017).

Antimicrobial and Anticoagulant Activities

• Novel isoxazoline chromene derivatives were synthesized and evaluated for their antibacterial and anticoagulant activities, highlighting the multifaceted applications of chromene compounds in pharmaceutical research (Zghab, Trimeche, Ben Mansour, Hassine, Touboul, & Ben Jannet, 2017).